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Compound of Interest

Compound Name: Benzalphthalide

Cat. No.: B177156 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the classic synthesis of benzalphthalide, a

valuable intermediate in the production of dyes, polymers, and pharmaceuticals.[1] The

synthesis involves the condensation of phthalic anhydride with phenylacetic acid in the

presence of a basic catalyst.[2]

Overview of the Synthesis
The classic synthesis of benzalphthalide is achieved through a Perkin-like condensation

reaction between phthalic anhydride and phenylacetic acid, using freshly fused sodium acetate

as a catalyst.[2][3][4] The reaction is typically performed under elevated temperatures to drive

the condensation and subsequent dehydration.[2][4]

Reaction Scheme:

Benzalphthalide, with the molecular formula C₁₅H₁₀O₂, has a molecular weight of 222.24

g/mol .[2][5] It appears as a pale yellow to yellow crystalline powder.[1][6]

Quantitative Data Summary
The following table summarizes the key quantitative data for the reactants and the product in

the classic synthesis of benzalphthalide.
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Compound
Molecular
Formula

Molar Mass (
g/mol )

Melting Point
(°C)

Appearance

Phthalic

Anhydride
C₈H₄O₃ 148.12 131-134 White solid

Phenylacetic

Acid
C₈H₈O₂ 136.15 76-78 White solid

Sodium Acetate C₂H₃NaO₂ 82.03 324 White solid

Benzalphthalide C₁₅H₁₀O₂ 222.24 99-102[1][5][6][7]
Yellow crystalline

powder[1][6]

Experimental Protocol
This protocol is adapted from established literature procedures for the synthesis of

benzalphthalide.[4]

Materials:

Phthalic anhydride (0.67 mole, 100 g)

Phenylacetic acid (0.8 mole, 110 g)[4]

Freshly fused sodium acetate (2.6 g)[4]

Ethanol (for recrystallization)

Porous plate chips

Equipment:

500-cc round-bottomed flask with a short neck[4]

Sand bath

Thermometer
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Wide, bent glass tube leading to a condenser[4]

Heating mantle or hot plate

Beakers

Buchner funnel and filter flask

Melting point apparatus

Procedure:

Reaction Setup:

In a 500-cc round-bottomed flask, combine 100 g of phthalic anhydride, 110 g of

phenylacetic acid, and 2.6 g of freshly fused sodium acetate.[4]

Add a few chips of porous plate to ensure smooth boiling.[4]

Fit the flask with a cork holding a thermometer that reaches near the bottom of the flask

and a wide, bent glass tube for distillation.[4]

Place the flask in a sand bath.[4]

Reaction:

Heat the mixture rapidly to 230°C.[4]

Slowly increase the temperature from 230°C to 240°C over approximately two hours.

Water produced during the reaction will distill off.[4]

Maintain the reaction temperature at 240°C for about one additional hour, or until the

distillation of water ceases.[4]

Work-up and Purification:

Allow the flask to cool to 90-95°C.[4]

Dissolve the crude product in 400 cc of boiling ethanol.[4]
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Filter the hot solution to remove any insoluble impurities.[4]

Allow the filtrate to cool, which will cause the benzalphthalide to crystallize.[4]

Collect the yellow crystals by suction filtration using a Buchner funnel.[4]

Wash the crystals with 40-50 cc of cold ethanol.[4]

The expected yield of the crude product is 115-116 g, with a melting point of 95-97°C.[4]

Recrystallization (Optional, for higher purity):

For further purification, recrystallize the product from 370-380 cc of ethanol.[4]

Safety Precautions:

This procedure should be carried out in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Handle hot glassware with care.

Phthalic anhydride is a respiratory irritant. Avoid inhaling the dust.

Visualizations
Experimental Workflow
The following diagram illustrates the key steps in the synthesis and purification of

benzalphthalide.
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Click to download full resolution via product page

Caption: Workflow for the synthesis of benzalphthalide.

Reaction Pathway
The following diagram provides a simplified overview of the chemical transformation.
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Caption: Simplified reaction pathway for benzalphthalide synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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